Cas no 1172050-08-6 (4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide
• CAS No: 1172050-08-6
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5950757
• PubChem ID: 44044753
• Update Time: 2025-06-08

4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide
• 4-(dimethylsulfamoyl)-N-[[5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl]methyl]benzamide
• 4-(dimethylsulfamoyl)-N-{[5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl]methyl}benzamide
• F2493-2379
• 4-(N,N-dimethylsulfamoyl)-N-((5-(2-methyl-2,3-dihydrobenzofuran-5-yl)isoxazol-3-yl)methyl)benzamide
• AKOS024652213
• 1172050-08-6

• Inchi： 1S/C22H23N3O5S/c1-14-10-17-11-16(6-9-20(17)29-14)21-12-18(24-30-21)13-23-22(26)15-4-7-19(8-5-15)31(27,28)25(2)3/h4-9,11-12,14H,10,13H2,1-3H3,(H,23,26)
• InChI Key： QLWFWRXCSBRHQB-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2C=C3C(=CC=2)OC(C)C3)ON=1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Additional information on 4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide

4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 1172050-08-6): A Comprehensive Overview

4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 1172050-08-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural framework that includes a benzofuran moiety and an oxazolylmethyl group. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for drug development.

The structure of 4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide is characterized by a central benzamide core, which is substituted with a dimethylsulfamoyl group at the para position. The benzofuran moiety, which is a heterocyclic aromatic compound, is attached to an oxazolylmethyl group, further enhancing the molecule's complexity and biological activity. The presence of these functional groups suggests that the compound may exhibit potent interactions with various biological targets, such as enzymes and receptors.

Recent research has focused on elucidating the pharmacological properties of 4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide. Studies have shown that this compound possesses significant antiproliferative activity against various cancer cell lines. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that the compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways.

In addition to its antiproliferative effects, 4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases are characterized by chronic inflammation and tissue damage, which can be mediated by various cytokines and chemokines. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide may have potential therapeutic applications in treating inflammatory disorders.

The pharmacokinetic profile of 4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}benzamide has also been studied to assess its suitability for clinical use. Preliminary data indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. However, further studies are needed to optimize dosing regimens and evaluate potential drug-drug interactions.

One of the key challenges in developing 4-(dimethylsulfamoyl)-N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-y l)-1,2 -oxazol -3 - ylm eth ylb en zam ide } as a therapeutic agent is ensuring its safety and tolerability in humans. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive safety evaluations are required to fully understand its long-term effects and potential side effects in humans.

The synthesis of 4-(dimethylsulfamoyl)-N-{5-(2-methyl - 2 , 3 - di hy dro - 1 - ben zof uran - 5 - y l ) - 1 , 2 - ox az ol - 3 - ylm eth ylb en zam ide } involves multiple steps and requires careful optimization to achieve high yields and purity. The synthesis typically begins with the preparation of the benzofuran intermediate, followed by coupling reactions to introduce the oxazolylmethyl group and the dimethylsulfamoyl substituent. Recent advances in synthetic chemistry have led to more efficient methods for synthesizing this compound, reducing both cost and environmental impact.

In conclusion, 4-(dimethysulfamoyl)-N-{5-(2-methy l - 2 , 3 - di hy dro - 1 - ben zof uran - 5 - y l ) - 1 , 2 - ox az ol - 3 - ylm eth ylb en zam ide } (CAS No. 1172050 -08 -6) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving patient outcomes in various medical conditions.